Cas no 30436-70-5 (15α,19-Dihydroxykaura-16-ene)

• Product Name: 15α,19-Dihydroxykaura-16-ene
• CAS No: 30436-70-5
• Molecular Formula: C₂₀H₃₂O₂
• Molecular Weight: 304.466886520386
• CID: 312390

15α,19-Dihydroxykaura-16-ene Properties

Names and Identifiers

• Kaur-16-ene-15,18-diol,(4b,15a)-
• 15α,19-Dihydroxykaura-16-ene
• Candidiol
• ent-Kaur-16-ene-15b,18-diol
• Kaur-16-ene-15a,19-diol (8CI)
• CID 101316736
• (15S)-Kaur-16-ene-15,19-diol
• Kaur-16-ene-15,18-diol, (4β,15α)-

• InChIKey： LYIUHFZMUDDFHQ-SCCUFHEXSA-N
• Inchi： 1S/C20H32O2/c1-13-14-5-6-16-19(3)9-4-8-18(2,12-21)15(19)7-10-20(16,11-14)17(13)22/h14-17,21-22H,1,4-12H2,2-3H3/t14-,15-,16+,17+,18-,19-,20-/m1/s1
• SMILES： O[C@H]1C(=C)[C@@H]2CC[C@H]3[C@]4(C)CCC[C@](C)(CO)[C@H]4CC[C@@]31C2

Computed Properties

• Exact Mass: 304.24
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 304.24
• Heavy Atom Count: 22
• Complexity: 500
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.484
• Topological Polar Surface Area: 40.5

Experimental Properties

• Boiling Point: 433.0±18.0 °C(Predicted)
• pka: 14.73±0.60(Predicted)
• Density: 1.10±0.1 g/cm3(Predicted)